Cas no 116047-36-0 (Benzo[m]benz[a]anthracene-14-carboxylicacid, 7-phenyl-, methyl ester)

• Product Name: Benzo[m]benz[a]anthracene-14-carboxylicacid, 7-phenyl-, methyl ester
• CAS No: 116047-36-0
• MF: C₃₀H₂₀O₂
• MW: 412.478608131409
• CID: 149098
• PubChem ID: 3081100
• Update Time: 2025-04-19

Benzo[m]benz[a]anthracene-14-carboxylicacid, 7-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[m]benz[a]anthracene-14-carboxylicacid, 7-phenyl-, methyl ester
• methyl 7-phenyldibenz(a,j)anthracene-14-carboxylate
• Me Pdbac
• methyl 13-phenylpentacyclo[12.8.0.03,12.04,9.017,22]docosa-1,3(12),4,6,8,10,13,15,17,19,21-undecaene-2-carboxylate
• 116047-36-0
• Dibenz(a,j)anthrcene-14-carboxylic acid, 7-phenyl-, methyl ester
• DTXSID30151271
• Methyl 7-phenyldibenz(a,j)anthrcene-14-carboxylate

• Inchi： 1S/C30H20O2/c1-32-30(31)29-27-22-13-7-5-9-19(22)15-17-24(27)26(21-11-3-2-4-12-21)25-18-16-20-10-6-8-14-23(20)28(25)29/h2-18H,1H3
• InChI Key： HIZIXJUMHAVKFD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C3C=CC=CC=3C=CC=2C(C2C=CC=CC=2)=C2C=CC3C=CC=CC=3C2=1)=O

Computed Properties

• Exact Mass: 412.14600
• Monoisotopic Mass: 412.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 619.3°Cat760mmHg
• Flash Point: 253.8°C
• Refractive Index: 1.749
• PSA: 26.30000
• LogP: 7.75300